Cas no 94071-06-4 (L-Valine,N-D-gluconoyl- (9CI))

• Product name: L-Valine,N-D-gluconoyl- (9CI)
• CAS No: 94071-06-4
• MF: C₁₁H₂₁NO₈
• MW: 295.28634
• CID: 810170
• PubChem ID: 7909380

L-Valine,N-D-gluconoyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Valine,N-D-gluconoyl- (9CI)
• (2S)-3-methyl-2-[[(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoyl]amino]butanoic acid
• N-D-gluconoyl-L-valine
• 94071-06-4
• DTXSID30240371
• NS00039956
• EINECS 301-806-8

• Inchi： InChI=1S/C11H21NO8/c1-4(2)6(11(19)20)12-10(18)9(17)8(16)7(15)5(14)3-13/h4-9,13-17H,3H2,1-2H3,(H,12,18)(H,19,20)/t5-,6+,7-,8+,9-/m1/s1
• InChI Key： ARPJJMSZXXSGRQ-QKCLAQEOSA-N
• SMILES： CC(C)C(C(=O)O)NC(=O)C(C(C(C(CO)O)O)O)O

Computed Properties

• Exact Mass: 295.12671663g/mol
• Monoisotopic Mass: 295.12671663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 168Ų